Rational design, synthesis and biological evaluation of the first inhibitor of lignin polymerization
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A702464I
Abstract
A fluorinated analogue of coniferin (the glucoside of coniferyl
alcohol) has been synthesized in three steps from vanillin tetraacetyl
glucoside; bearing a fluorine atom on the β position of the propenyl
side chain which is involved in the main site of coupling, it is designed
as a potential inhibitor of oxidases involved in the biosynthesis of
lignin, and in vivo experiments show a pronounced inhibition of
lignin biosynthesis in poplar plantlets, with a five-fold decrease in
lignin formed.
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Journal Name：Chemical Communications
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